1-(6-(Pyridin-2-yl)thieno[2,3-b]pyridin-5-yl)ethanamine

• Molecular Formula: C14H13N3S
• Molecular Weight: 255.34 g/mol
• IUPAC Name: 1-(6-pyridin-2-ylthieno[2,3-b]pyridin-5-yl)ethanamine
• InChI: InChI=1S/C14H13N3S/c1-9(15)11-8-10-5-7-18-14(10)17-13(11)12-4-2-3-6-16-12/h2-9H,15H2,1H3
• InChI Key: ZLCDQYZKFIMIGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(N=C2C(=C1)C=CS2)C3=CC=CC=N3)N

Description

1-(6-(Pyridin-2-yl)thieno[2,3-b]pyridin-5-yl)ethanamine is a useful research compound. Its molecular formula is C14H13N3S and its molecular weight is 255.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-(1-(6-(Pyridin-2-yl)thieno[2,3-b]pyridin-5-yl)ethyl)isoindoline-1,3-dione (220 mg, 0.57 mmol) was slurried in ethanol (5 mL). To this slurry was added hydrazine hydrate (500 uL, 10.3 mmol, 18 eq). The reaction was heated to 60° C. for 2 h, then cooled to rt and filtered. The filtrate was concentrated and redissolved in ethyl acetate and water. The layers were separated and the organic layer was washed with brine, dried over MgSO4, filtered, and concentrated in vacuo to afford 1-(6-(pyridin-2-yl)thieno[2,3-b]pyridin-5-yl)-ethanamine (134 mg, 91.9% yield). 1H NMR (400 MHz, CDCl3) δ 8.69 (ddd, J=4.7, 1.6, 0.8 Hz, 1H), 8.39 (s, 1H), 7.87 (m, 2H), 7.57 (d, J=5.9 Hz, 1H), 7.34 (ddd, J=6.8, 5.1, 2.0, 1H), 7.31 (d, J=5.9 Hz, 1H), 4.63 (q, J=6.7 hz, 1H), 1.44 (d, J=6.7 Hz, 3H) ppm.